2-(5-amino-3-(methylamino)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1H-pyrazol-1-yl)-N-mesitylacetamide

• IUPAC Name: 2-[5-amino-3-(methylamino)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrazol-1-yl]-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C23H25N7O2/c1-13-10-14(2)19(15(3)11-13)26-17(31)12-30-20(24)18(22(25-4)28-30)23-27-21(29-32-23)16-8-6-5-7-9-16/h5-11H,12,24H2,1-4H3,(H,25,28)(H,26,31)
• InChI Key: WXJFEGNLQKEEID-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)CN2C(=C(C(=N2)NC)C3=NC(=NO3)C4=CC=CC=C4)N)C
• Molecular Formula: C23H25N7O2
• Molecular Weight: 431.5 g/mol

Description

2-(5-amino-3-(methylamino)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1H-pyrazol-1-yl)-N-mesitylacetamide is a useful research compound. Its molecular formula is C23H25N7O2 and its molecular weight is 431.5. The purity is usually 95%.
BenchChem offers high-quality 2-(5-amino-3-(methylamino)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1H-pyrazol-1-yl)-N-mesitylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(5-amino-3-(methylamino)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1H-pyrazol-1-yl)-N-mesitylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Potential Antipsychotic Agents

Research into similar pyrazole derivatives has identified compounds with antipsychotic-like profiles in behavioral animal tests without interacting with dopamine receptors, a characteristic divergence from clinically available antipsychotic agents. These studies demonstrate the potential of pyrazole compounds in developing new antipsychotic medications with distinct modes of action and reduced side effects, highlighting their significance in addressing psychiatric disorders (Wise et al., 1987).

Cytotoxicity and Antitumor Properties

Pyrazole and pyrazolopyrimidine derivatives have been synthesized and evaluated for their cytotoxic activity against various cancer cell lines, including Ehrlich Ascites Carcinoma (EAC) cells. These studies underscore the potential therapeutic applications of pyrazole derivatives in cancer treatment, providing a foundation for further research into their efficacy and mechanism of action (Hassan et al., 2014).

Antioxidant and Antimicrobial Activity

Pyrazole-acetamide derivatives have been investigated for their antioxidant and antimicrobial activities. Research indicates that these compounds exhibit significant antioxidant properties and are effective against a broad spectrum of microbial pathogens. This highlights their potential in developing new antimicrobial agents and antioxidants for various applications, including pharmaceuticals and food preservation (Chkirate et al., 2019).